Cas no 474-63-5 (Ostreasterol)
Sponge sterol
chalinasterol
chalinasterol

Ostreasterol structure
Product Name:Ostreasterol
Ostreasterol Properties
Names and Identifiers
-
- Ergosta-5,24(28)-dien-3-ol,(3b)-
- 5,24(28)-Cholestadien-24-methylen-3beta-ol
- METHYLENE CHOLESTEROL, 24-(RG)
- 24-methylencholesterol
- Chalinasterol
- Cholesterol, 24-methylene-
- Ergosta-5,24(28)-dien-3b-ol
- CS-0136115
- Ergosta-5,24(28)-dien-3beta-ol
- NSC 232664
- HY-133968
- CHEBI:19812
- UNII-SJ0718OYKX
- SJ0718OYKX
- (3b)-Ergosta-5,24(28)-dien-3-ol
- Q27109256
- NSC-232664
- Ostreasterol
- LMST01030099
- 24-Methylenecholesterol
- Ergosta-5,24(28)-dien-3-ol
- CHEMBL477971
- Ergosta-5, 24(28)-dien-3b-ol
- Ergosta-5,24(28)-dien-3-ol #
- (3beta,14beta,17alpha)-ergosta-5,24(28)-dien-3-ol
- Ergosta-5,24(28)-dien-3-ol, (3beta)-
- 24 Methylenecholesterol
- Ergosta-5,24(28)-dien-3.beta.-ol
- (3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methyl-5-methylideneheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
- 24-methylene-Cholesterol
- AKOS027326503
- SCHEMBL42185
- 474-63-5
- 94R
- 24Methylenecholesterol
- INDVLXYUCBVVKW-PXBBAZSNSA-N
- 24-methylene-cholest-5-en-3beta-ol
- Ergosta-5, (3.beta.)-
- NSC232664
- DTXSID80963826
- 10,13-dimethyl-17-(6-methyl-5-methylideneheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
- 24-Methylenecholoesterol
- AKOS037652701
- ES-2449
- (3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-((R)-6-methyl-5-methyleneheptan-2-yl)-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol
- 65645-02-5
- 24-Methylcholesta-5,24(28)-dien-3beta-ol
- 24-Methylene cholesterol
- 24-Methylenecholesterol; NSC 232664; 24-Methylene-cholesterol; 24-Methylenecholest-5-en-3ss-ol; (3ss)-ergosta-5,24(28)-dien-3-ol; Ostreasterol
-
- InChIKey: INDVLXYUCBVVKW-AVUINAHISA-N
- Inchi: InChI=1S/C28H46O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h9,18,20,22-26,29H,3,7-8,10-17H2,1-2,4-6H3/t20-,22+,23?,24-,25+,26+,27+,28-/m1/s1
- SMILES: CC(C(CC[C@H]([C@H]1CC[C@H]2C3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@]12C)O)C)=C)C
Computed Properties
- Exact Mass: 398.35500
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 5
- Monoisotopic Mass: 398.355
- Heavy Atom Count: 29
- Complexity: 659
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 8.6
- Topological Polar Surface Area: 20.2A^2
Experimental Properties
- LogP: 7.55480
- PSA: 20.23000
- Refractive Index: 1.528
- Boiling Point: 490.3±14.0 °C at 760 mmHg
- Flash Point: 213.5±20.7 °C
- Color/Form: NA
- Density: 1.0±0.1 g/cm3
Ostreasterol Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AG41661-1mg |
5,24(28)-Cholestadien-24-methylen-3beta-ol |
474-63-5 | 1mg |
$259.00 | 2024-04-20 | ||
Larodan | 64-2509-1-1mg |
24-methylene-cholesterol |
474-63-5 | >98% | 1mg |
€305.00 | 2025-03-07 | |
TRC | O703900-1mg |
Ostreasterol |
474-63-5 | 1mg |
$ 251.00 | 2023-09-06 | ||
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 700178P-1MG |
Ostreasterol |
474-63-5 | 1mg |
¥1488.85 | 2023-11-02 |
Ostreasterol Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:474-63-5)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Ostreasterol Related Literature
-
Mahadeo R. Patil,Tomá? Elbert,Rangappa S. Keri RSC Adv. 2015 5 39726
-
2. Index pages
-
Gui-yang Xia,Shi-jie Cao,Li-xia Chen,Feng Qiu Nat. Prod. Rep. 2022 39 784
-
Carl Recsei,Robert A. Russell,Marina Cagnes,Tamim Darwish Org. Biomol. Chem. 2023 21 6537
-
Marie Pascaline Rahelivao,Tilo Lübken,Margit Gruner,Olga Kataeva,Rahanira Ralambondrahety,Hanta Andriamanantoanina,Marek P. Checinski,Ingmar Bauer,Hans-Joachim Kn?lker Org. Biomol. Chem. 2017 15 2593
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Jorge A. R. Salvador,Jo?o F. S. Carvalho,Marco A. C. Neves,Samuel M. Silvestre,Alcino J. Leit?o,M. Manuel C. Silva,M. Luisa Sá e Melo Nat. Prod. Rep. 2013 30 324
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John W. Blunt,Brent R. Copp,Murray H. G. Munro,Peter T. Northcote,Michèle R. Prinsep Nat. Prod. Rep. 2010 27 165
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Marie Pascaline Rahelivao,Margit Gruner,Tilo Lübken,Daut Islamov,Olga Kataeva,Hanta Andriamanantoanina,Ingmar Bauer,Hans-Joachim Kn?lker Org. Biomol. Chem. 2016 14 989
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9. Moringa oleifera Lam.: a comprehensive review on active components, health benefits and applicationXinyue Su,Guanzheng Lu,Liang Ye,Ruyu Shi,Maomao Zhu,Xinming Yu,Zhiyong Li,Xiaobin Jia,Liang Feng RSC Adv. 2023 13 24353
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10. Biosynthesis of the nicandrenoids: stages in the oxidative elaboration of the side chain and the fate of the diastereotopic 25-methyl groups of 24-methylenecholesterolHarjit K. Gill,Roland W. Smith,Donald A. Whiting J. Chem. Soc. Chem. Commun. 1986 1459
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